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Compound of Interest

Compound Name: C.I. Acid red 151

Cat. No.: B12781643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying

the adsorption of the anionic dye Acid Red 151 onto activated carbon. This information is

critical for wastewater treatment research, process optimization, and the development of

efficient purification systems.

Introduction
Acid Red 151 is a synthetic azo dye widely used in the textile, leather, and paper industries.

Due to its complex aromatic structure, it is resistant to biodegradation and can persist in the

environment, posing a threat to aquatic ecosystems. Adsorption onto activated carbon is a

highly effective and widely used method for the removal of such dyes from aqueous solutions

due to its large surface area, porous structure, and high affinity for organic molecules. This

document outlines the key experimental procedures to evaluate and optimize the adsorption of

Acid Red 151 on activated carbon.

Experimental Data Summary
The following tables summarize typical quantitative data obtained from adsorption studies of

Acid Red 151 and similar acid dyes on various types of activated carbon. These values serve

as a reference for expected outcomes.

Table 1: Optimal Adsorption Parameters for Acid Dyes on Activated Carbon
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Parameter
Optimal
Value/Range

Reference Dye(s) Source(s)

pH 2.0 - 5.0
Acid Red 151, Acid

Red 27, Acid Red 1
[1][2][3]

Adsorbent Dose 0.1 - 2.0 g/L
Acid Red 151,

Reactive Blue 19
[1][4]

Equilibrium Time 15 - 180 minutes
Acid Red 151, Acid

Red 1
[1][3]

Temperature 25 - 45 °C Acid Red dyes [5]

Table 2: Adsorption Isotherm and Kinetic Model Parameters for Acid Dyes on Activated Carbon

Model Parameter
Typical Value
Range

Reference
Dye(s)

Source(s)

Langmuir

Isotherm
qmax (mg/g) 50 - 1500

Acid Red 151,

Acid Red 183,

Acid Red 1

[1][3][6]

b (L/mg)
Varies with

adsorbent
Acid Red 183 [6]

Freundlich

Isotherm

KF ((mg/g)

(L/mg)1/n)

Varies with

adsorbent

Acid Red 151,

Acid Red 27
[1][5]

n
> 1 (favorable

adsorption)
Acid Red 151 [1]

Pseudo-Second-

Order
k2 (g/mg·min)

Varies with

system

Acid Red 1, Acid

Red dyes
[3][7]

Pseudo-First-

Order
k1 (1/min)

Varies with

system
Acid Red 151 [1]
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The following are detailed protocols for conducting batch adsorption studies of Acid Red 151 on

activated carbon.

Materials and Reagents
Adsorbate: Acid Red 151 (C₂₂H₁₅N₄NaO₄S, Molar Mass: 454.43 g/mol )

Adsorbent: Activated Carbon (commercial or laboratory-prepared)

Reagents: Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment,

Deionized water.

Equipment: UV-Vis Spectrophotometer, Orbital shaker, pH meter, Analytical balance,

Centrifuge or filtration apparatus.

Preparation of Activated Carbon (Example: Chemical
Activation)
Activated carbon can be prepared from various carbonaceous precursors. The following is a

general procedure for chemical activation.

Washing and Drying: Wash the precursor material (e.g., hazelnut shells, passion fruit leaves)

with tap water and then deionized water to remove impurities.[8] Dry the material in an oven

at 80-110°C until a constant weight is achieved.

Grinding and Sieving: Grind the dried material and sieve it to obtain a uniform particle size

(e.g., <150 µm).[8]

Chemical Impregnation: Mix the powdered precursor with an activating agent (e.g., ZnCl₂,

H₃PO₄, or NaOH solution) in a specific ratio (e.g., 1:1 by weight).[6][9] Allow the mixture to

stand for several hours (e.g., overnight) to ensure proper impregnation.

Carbonization/Activation: Place the impregnated material in a furnace and heat it to a

specific temperature (e.g., 350-800°C) under an inert atmosphere for a defined period.

Washing and Neutralization: After cooling, wash the activated carbon thoroughly with dilute

acid (if a basic activating agent was used) or base (if an acidic agent was used), followed by
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deionized water until the pH of the wash water is neutral.

Drying: Dry the final activated carbon in an oven at 105°C and store it in a desiccator.

Preparation of Acid Red 151 Stock Solution
Accurately weigh a specific amount of Acid Red 151 powder.

Dissolve the dye in deionized water to prepare a stock solution of a known concentration

(e.g., 1000 mg/L).

Prepare working solutions of desired concentrations by diluting the stock solution.

Batch Adsorption Experiments
The following procedure is for a typical batch adsorption experiment. These experiments are

crucial for determining the effect of various parameters on the adsorption process.

Setup: Add a fixed amount of activated carbon (e.g., 0.1 g) to a series of flasks containing a

known volume (e.g., 50 mL) of Acid Red 151 solution of a specific concentration.

Parameter Variation:

Effect of pH: Adjust the initial pH of the dye solutions to different values (e.g., 2, 4, 6, 8, 10)

using dilute HCl or NaOH.[2]

Effect of Adsorbent Dose: Vary the amount of activated carbon added to the flasks (e.g.,

0.05, 0.1, 0.2, 0.5, 1.0 g).

Effect of Initial Concentration: Use different initial concentrations of the Acid Red 151

solution (e.g., 20, 50, 100, 200, 500 mg/L).[8]

Effect of Contact Time (Kinetics): Take samples at different time intervals (e.g., 5, 15, 30,

60, 120, 180 minutes) to determine the equilibrium time.[3]

Agitation: Place the flasks in an orbital shaker at a constant speed (e.g., 150-200 rpm) and

temperature (e.g., 25°C).[8]

Sample Analysis:
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After the desired contact time, separate the activated carbon from the solution by

centrifugation or filtration.

Measure the final concentration of Acid Red 151 in the supernatant/filtrate using a UV-Vis

spectrophotometer at its maximum absorbance wavelength (λmax ≈ 513 nm).[1]

Calculations:

Removal Efficiency (%): % Removal = ((C₀ - Cₑ) / C₀) * 100

Adsorption Capacity at Equilibrium (qₑ, mg/g): qₑ = (C₀ - Cₑ) * V / m where:

C₀ = Initial dye concentration (mg/L)

Cₑ = Equilibrium dye concentration (mg/L)

V = Volume of the solution (L)

m = Mass of the adsorbent (g)

Visualizations
The following diagrams illustrate the experimental workflow and the relationships between the

key parameters investigated in the adsorption studies.
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Caption: Experimental workflow for the adsorption of Acid Red 151 on activated carbon.
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Caption: Logical relationships of parameters influencing adsorption performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://nopr.niscpr.res.in/bitstream/123456789/9481/1/IJCT%2011(1)%2089-94.pdf
https://www.researchgate.net/publication/6305057_Kinetic_and_Adsorption_Study_of_Acid_Dye_Removal_Using_Activated_Carbon
https://pubs.acs.org/doi/10.1021/acs.iecr.3c01303
https://www.researchgate.net/publication/291827409_Dye_Adsorbent_by_Activated_Carbon
https://www.benchchem.com/product/b12781643#adsorption-studies-of-acid-red-151-on-activated-carbon
https://www.benchchem.com/product/b12781643#adsorption-studies-of-acid-red-151-on-activated-carbon
https://www.benchchem.com/product/b12781643#adsorption-studies-of-acid-red-151-on-activated-carbon
https://www.benchchem.com/product/b12781643#adsorption-studies-of-acid-red-151-on-activated-carbon
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12781643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

